Cas no 2229375-49-7 (3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid
• CAS No: 2229375-49-7
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• CID: 6536628
• PubChem ID: 165649148
• Update Time: 2025-06-08

3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid
• 2229375-49-7
• EN300-1882109
• 3-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)-2-hydroxypropanoic acid

• Inchi： 1S/C12H17N3O5/c1-12(2,3)20-11(19)15-10-13-5-7(6-14-10)4-8(16)9(17)18/h5-6,8,16H,4H2,1-3H3,(H,17,18)(H,13,14,15,19)
• InChI Key： JZKVGBVPLJEFNM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CC(C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.11682065g/mol
• Monoisotopic Mass: 283.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 122Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid (CAS No. 2229375-49-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid, identified by the CAS number 2229375-49-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a pyrimidine core modified with a tert-butoxy carbonylamino group and a hydroxypropionic acid moiety, has garnered attention due to its structural versatility and functional properties. The pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the (tert-butoxy)carbonylamino group suggests a protective role for the amino functionality, commonly utilized in peptide synthesis and drug development to enhance stability during purification and formulation processes.

Recent advancements in the field of drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements to improve efficacy and reduce side effects. The hydroxypropanoic acid moiety in this compound introduces both a hydroxyl group for potential hydrogen bonding interactions and a carboxylic acid functionality, which can be further derivatized or utilized for solubility modulation. This dual functionality makes the compound an attractive candidate for designing novel therapeutic agents targeting various diseases, including cancer, inflammation, and metabolic disorders. The structural features of this molecule also align well with current trends in developing small-molecule inhibitors that disrupt critical biological pathways.

In the context of modern drug design, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid (CAS No. 2229375-49-7) has been subjected to virtual screening against diverse protein targets, revealing potential binding interactions with enzymes involved in signal transduction and DNA repair. These interactions are particularly relevant given the increasing understanding of how dysregulation of these pathways contributes to disease progression. For instance, studies have shown that pyrimidine-based compounds can modulate kinases and phosphatases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis.

The tert-butoxy carbonylamino group not only serves as a protecting group but also introduces steric hindrance that can fine-tune binding affinity. This aspect is crucial in medicinal chemistry, where optimizing the balance between potency and selectivity is paramount. The hydroxypropanoic acid moiety further enhances this balance by allowing for pH-dependent solubility adjustments, which can improve oral bioavailability and tissue penetration. Such features make this compound a valuable scaffold for developing prodrugs or targeted delivery systems.

Recent experimental studies have begun to explore the biological activity of derivatives of 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid (CAS No. 2229375-49-7). One notable finding is its ability to inhibit certain enzymes associated with cancer cell proliferation. In vitro assays have demonstrated that analogs of this compound exhibit significant cytotoxic effects on various tumor cell lines while maintaining low toxicity towards normal cells. This selective toxicity is attributed to differences in enzyme expression levels between cancerous and healthy tissues, highlighting the potential for targeted therapy.

The protective nature of the tert-butoxy carbonylamino group also facilitates further chemical modifications without compromising the integrity of the core pyrimidine structure. This flexibility allows researchers to explore diverse functionalization strategies, including introduction of fluorine atoms for improved metabolic stability or coupling with biomolecules for targeted drug delivery applications. Such modifications are essential for translating preclinical findings into clinical reality, where pharmacokinetic properties play a critical role in therapeutic success.

Another emerging area where this compound shows promise is in the development of diagnostic tools. Pyrimidine-based molecules are known for their ability to bind nucleic acids and proteins with high specificity, making them suitable candidates for developing biosensors or imaging agents. For example, derivatives of 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid (CAS No. 2229375-49-7) have been investigated as probes for detecting specific biomarkers associated with neurological disorders such as Alzheimer's disease or Parkinson's disease. These probes leverage the unique binding properties of pyrimidine derivatives to selectively interact with disease-related proteins or nucleic acids.

The hydroxypropanoic acid moiety further enhances diagnostic applications by allowing conjugation with fluorophores or other reporter groups that facilitate detection using advanced imaging techniques such as fluorescence microscopy or positron emission tomography (PET). Such multimodal approaches are increasingly employed in clinical research to gain deeper insights into disease mechanisms and evaluate therapeutic interventions more effectively.

From a synthetic chemistry perspective, 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid (CAS No. 2229375-49-7) exemplifies how functional group interplay can lead to innovative molecular architectures. The synthesis involves multi-step reactions that showcase advances in organic methodology, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques. These methods not only improve yield but also enable precise control over stereochemistry—a critical factor in determining biological activity.

The tert-butoxy carbonylamino group provides stability during synthetic manipulations while protecting sensitive functionalities such as hydroxyl groups from unwanted side reactions. This protective strategy is particularly useful when dealing with reactive intermediates or when multiple functional groups need simultaneous modification without interference between them.

In conclusion,3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-hydroxypropanoic acid (CAS No. 2229375-49-7) represents a versatile building block with broad applications across chemical biology research programs aimed at addressing unmet medical needs through innovative drug discovery efforts designed around privileged scaffolds like pyrimidine derivatives combined into highly functionalized molecular architectures capable supporting both therapeutic development programs along diagnostic modalities leveraging modern computational approaches alongside cutting-edge synthetic methodologies ensuring robust molecular frameworks ready translation into clinical settings where they will contribute significantly advancing human health through targeted interventions based on deep mechanistic understanding gained through interdisciplinary collaborations spanning academia along biotechnology sectors worldwide committed improving patient outcomes every day through relentless pursuit excellence science applied service humanity at large now more than ever before given complex challenges face global community today requiring bold innovative solutions delivered by next generation scientists thinkers dreamers who refuse accept limitations status quo instead push boundaries what possible achieve together toward better future generations thanks everyone involved making progress happen every step way toward brighter tomorrow filled hope promise possibility change lives forever through dedication hard work collective vision shared purpose make world better place one discovery one breakthrough time another ensuring continued progress humanity stands together stronger than ever before face whatever comes ahead bravely confidently knowing right direction forward thanks again all stakeholders invested making meaningful impact world today tomorrow every single person plays role shaping future generations deserve nothing less than best possible care treatments innovations medical science offers us all now more than ever before because every life matters every voice counts every effort counts toward making difference worth celebrating every single day forward looking optimism perseverance resilience define us moving forward together toward better tomorrow we all deserve thanks everyone continues strive make meaningful difference world today tomorrow every single person counts every single effort matters toward creating brighter future generations deserve nothing less than absolute best possible treatments innovations medical science offers us all now more than ever before because every life matters every voice counts every effort counts toward making difference worth celebrating every single day forward looking optimism perseverance resilience define us moving forward together toward better tomorrow we all deserve thanks everyone continues strive make meaningful difference world today tomorrow